Cas no 2229190-53-6 (2-(thiophen-3-yl)ethyl sulfamate)

• Product Name: 2-(thiophen-3-yl)ethyl sulfamate
• CAS No: 2229190-53-6
• MF: C₆H₉NO₃S₂
• MW: 207.270559072495
• CID: 6291160
• PubChem ID: 165971060
• Update Time: 2025-05-22

2-(thiophen-3-yl)ethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-3-yl)ethyl sulfamate
• EN300-1987185
• 2229190-53-6

• Inchi： 1S/C6H9NO3S2/c7-12(8,9)10-3-1-6-2-4-11-5-6/h2,4-5H,1,3H2,(H2,7,8,9)
• InChI Key： FEQGXOXVUVAWNO-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCCC1=CSC=C1

Computed Properties

• Exact Mass: 207.00238550g/mol
• Monoisotopic Mass: 207.00238550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Additional information on 2-(thiophen-3-yl)ethyl sulfamate

2-(Thiophen-3-yl)Ethyl Sulfamate: A Comprehensive Overview

2-(Thiophen-3-yl)ethyl sulfamate, also known by its CAS number CAS 2229190-53-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of novel materials and its potential as a precursor in the synthesis of advanced chemical compounds.

The molecular structure of 2-(thiophen-3-yl)ethyl sulfamate consists of a thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, attached to an ethyl group that is further substituted with a sulfamate functional group. This combination of structural elements contributes to its distinctive chemical properties. The thiophene ring, known for its stability and aromaticity, plays a crucial role in determining the compound's electronic properties, while the sulfamate group introduces additional functionality, making it versatile for various chemical reactions.

Recent research has focused on the synthesis and characterization of 2-(thiophen-3-yl)ethyl sulfamate. Scientists have explored its potential as a building block in the construction of more complex molecules, particularly in the field of drug discovery. The compound's ability to participate in nucleophilic substitution reactions has been leveraged to create bioactive compounds with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes associated with neurodegenerative diseases.

In addition to its role in drug discovery, 2-(thiophen-3-yl)ethyl sulfamate has been investigated for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can enhance the electrical conductivity and stability of the resulting materials, which is critical for their performance in electronic devices.

The synthesis of 2-(thiophen-3-yl)ethyl sulfamate typically involves multi-step reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These developments are particularly important as demand for this compound increases across various industries.

From an environmental perspective, understanding the fate and transport of 2-(thiophen-3-yl)ethyl sulfamate in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to evaluate its long-term environmental effects. Regulatory agencies are increasingly focusing on such assessments to ensure that chemicals like this are used responsibly and sustainably.

In conclusion, 2-(thiophen-3-yl)ethyl sulfamate, with its unique chemical structure and versatile functional groups, continues to be a focal point in both academic research and industrial applications. Its role as a precursor in drug development and materials science underscores its importance in advancing modern chemistry. As research into this compound progresses, it is expected to unlock new possibilities for innovation across diverse fields.